Acetic acid, ((diethoxyphosphinothioyl)oxy)-, ethyl ester (9CI)

• CAS No.: 5823-25-6
• Molecular Formula: C8H17O5PS
• Molecular Weight: 256.26 g/mol
• IUPAC Name: ethyl 2-diethoxyphosphinothioyloxyacetate
• InChI: InChI=1S/C8H17O5PS/c1-4-10-8(9)7-13-14(15,11-5-2)12-6-3/h4-7H2,1-3H3
• InChI Key: FCZCIXQGZOUIDN-UHFFFAOYSA-N
• SMILES: CCOC(=O)COP(=S)(OCC)OCC
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: AI 3-23445; AI-3-23445; AI3-23445

Description

AI 3-23445 is a pesticide.

Scientific Research Applications

1. Chemical Properties and Synthesis Methods

• A study discussed the formation and chemical properties of various ethyl esters, including those related to "Acetic acid, ((diethoxyphosphinothioyl)oxy)-, ethyl ester", from reactions involving equivalent quantities of specific compounds in ethanol, highlighting the complexity and versatility of these ester compounds in chemical reactions (Bonanomi & Palazzo, 1977).
• Another research focused on the transformation of ethanol to various carbonyl compounds, including ethyl acetate and acetic acid, on gold surfaces, providing insight into the oxidation processes of alcohols and their intermediates on metal surfaces (Liu et al., 2009).
• The computational study of a secondary alkoxy radical, an intermediate derived from the oxidation of ethyl acetate, revealed insights into the rearrangement processes leading to the formation of acetic acid, emphasizing the significance of computational chemistry in understanding reaction mechanisms (Rayez et al., 2002).

2. Applications in Synthetic Chemistry

• Research on the synthesis of novel dyes demonstrated the use of ethyl esters, related to the compound , in creating styryl dyes with potential applications in industrial dyeing processes (Rangnekar et al., 2009).
• A study investigated the use of aminooxyacetic acid derivatives, structurally related to "Acetic acid, ((diethoxyphosphinothioyl)oxy)-, ethyl ester", in inhibiting ethylene formation in plants, showing potential applications in agriculture and plant biology (Kirchner et al., 1993).

3. Biological and Environmental Applications

• A biotransformation study involving a new type of organophosphorus compound, closely related to the compound of interest, was conducted using bacterial species, demonstrating the potential of microbial processes in chemical transformations (Majewska, 2015).
• The development of a procedure for quantifying a biomarker related to human exposure to a compound similar to ethyl acetate in urine samples highlighted the relevance of such compounds in health and environmental monitoring (B'hymer et al., 2003).